Methyl 4-formyl-3-methylisoxazole-5-carboxylate

• IUPAC Name: methyl 4-formyl-3-methyl-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C7H7NO4/c1-4-5(3-9)6(12-8-4)7(10)11-2/h3H,1-2H3
• InChI Key: OZXPIMOUVJSMKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C=O)C(=O)OC
• Molecular Formula: C7H7NO4
• Molecular Weight: 169.13 g/mol
• CAS No.: 161126-53-0

Description

Methyl 4-formyl-3-methylisoxazole-5-carboxylate, commonly known as MFMIC, is a chemical compound that has gained significant attention in the scientific community due to its unique chemical properties and potential applications. MFMIC is a heterocyclic compound that contains an isoxazole ring, a carbonyl group, and a methyl ester group. This compound has been synthesized using various methods, and its potential applications in scientific research have been explored extensively.

Scientific Research Applications

• Synthesis of Precursors and Heterocycles : It serves as a precursor for the synthesis of various isoxazole-fused heterocycles, contributing to advancements in organic synthesis and medicinal chemistry (Roy, Rajaraman, & Batra, 2004).

• Isoxazole-4-carboxylic Acid Derivatives : The synthesis of isoxazole-4-carboxylic acid derivatives, which are important in the development of novel pharmaceutical compounds, is facilitated by derivatives of Methyl 4-formyl-3-methylisoxazole-5-carboxylate (Serebryannikova et al., 2019).

• Biomimetic Synthesis : It is used in biomimetic synthesis approaches, particularly in the synthesis of α-cyclopiazonic acid, demonstrating its utility in complex organic syntheses (Moorthie et al., 2007).

• Hydroformylation Reactions : The compound is involved in hydroformylation reactions, providing important intermediates for the synthesis of amino acid derivatives (Kollár & Sándor, 1993).

• Photochromism Studies : Its derivatives show photochromic properties, which are significant in material science for developing materials that change color in response to light (Yokoyama et al., 2004).

• Immunological Activity : Some derivatives exhibit immunological activities, making them potential candidates for immunotherapy and immunomodulatory drugs (Ryng et al., 1999).

• Mass Spectrometry and Thermal Isomerization Studies : It is used in studies of mass spectra and thermal isomerization of isoxazole rings, contributing to the understanding of the behavior of these compounds under different conditions (Zhigulev et al., 1974).

• One-Pot Synthesis Approaches : Efficient one-pot synthesis methods for producing 3-aryl-5-methylisoxazoles from aryl aldehydes have been developed using these compounds, which are significant for simplifying synthetic processes (Zhu, Shi, & Gerritz, 2011).

Future Directions

Future research could focus on developing eco-friendly synthetic strategies for isoxazole derivatives, given their significance in drug discovery. Additionally, more studies could be conducted to explore the potential applications of “Methyl 4-formyl-3-methylisoxazole-5-carboxylate” in various fields.